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Compound of Interest

Compound Name: Deucravacitinib

Cat. No.: B606291 Get Quote

For laboratory professionals engaged in the vital work of drug discovery and development,

ensuring a safe handling environment for novel compounds like Deucravacitinib is paramount.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures to minimize risk and ensure operational integrity.

Deucravacitinib is a selective, allosteric inhibitor of tyrosine kinase 2 (TYK2), a member of the

Janus kinase (JAK) family.[1][2] It is under investigation for the treatment of various immune-

mediated diseases.[3] Due to its potent biological activity, careful handling is necessary to

prevent occupational exposure.

Key Safety and Handling Data
A summary of the essential physical and safety information for Deucravacitinib is provided

below.
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Property Value Source(s)

Molecular Formula C₂₀H₂₂N₈O₃ PubChem[3]

Molecular Weight 425.5 g/mol PubChem[3]

Storage Temperature -20°C
AbMole BioScience,

MedChemExpress[4][5]

Hazard Statements

H361: Suspected of damaging

fertility or the unborn child.

H372: Causes damage to

organs through prolonged or

repeated exposure.

MedChemExpress[5]

Precautionary Statements

P260: Do not breathe

dust/fume/gas/mist/vapours/sp

ray. P264: Wash hands

thoroughly after handling.

P270: Do not eat, drink or

smoke when using this

product. P405: Store locked

up. P501: Dispose of

contents/container in

accordance with local

regulation.

MedChemExpress[5]

Personal Protective Equipment (PPE) Protocol
Consistent adherence to PPE protocols is the first line of defense against exposure. The

following PPE is mandatory when handling Deucravacitinib powder or solutions.

Eye Protection: Wear tightly fitting safety goggles with side-shields.[5][6]

Hand Protection: Use protective gloves. Gloves must be inspected prior to use. The specific

glove material should be chosen based on the solvent being used and breakthrough time.[5]

[6]

Body Protection: A lab coat or impervious clothing is required to prevent skin contact.[5][6]
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Respiratory Protection: For operations that may generate dust or aerosols, a suitable

respirator should be used.[5] Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[4][5]

Operational and Disposal Plan
A systematic approach to handling and disposal is critical for safety and compliance.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container tightly sealed in a cool, well-ventilated area at the recommended

temperature of -20°C.[4][5]

Keep the compound away from direct sunlight and sources of ignition.[4]

Handling and Preparation of Solutions:

All handling of solid Deucravacitinib should be performed in a designated area, such as a

chemical fume hood, to avoid dust and aerosol formation.[4][5]

Avoid inhalation, and contact with eyes and skin.[4][5]

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

Ensure a safety shower and eye wash station are readily accessible.[5]

Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area.[4][5]

Wear full personal protective equipment, including respiratory protection.[4][5]

For liquid spills, absorb the solution with a finely-powdered liquid-binding material such as

diatomite or universal binders.[4][5]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.
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Decontaminate the spill area and equipment by scrubbing with alcohol.[4][5]

Collect all contaminated materials in a sealed container for proper disposal.[4][5]

First Aid Measures:

Inhalation: Immediately move the person to fresh air. If breathing is difficult, provide

cardiopulmonary resuscitation (CPR) but avoid mouth-to-mouth resuscitation.[4][5]

Skin Contact: Rinse the skin thoroughly with large amounts of water and remove

contaminated clothing.[4][5]

Eye Contact: Immediately flush the eyes with large amounts of water, separating the eyelids

with fingers to ensure adequate flushing. Remove contact lenses if present.[4][5]

Ingestion: Wash out the mouth with water if the person is conscious. Do not induce vomiting

unless directed by medical personnel.[4][5] In all cases of exposure, seek immediate medical

attention.[4][5]

Disposal:

Dispose of Deucravacitinib and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[5]

Excess and expired materials should be offered to a licensed hazardous material disposal

company.[6]

Do not allow the product to enter drains or water courses.[4][5]

Deucravacitinib Handling Workflow
The following diagram illustrates the standard operational workflow for safely handling

Deucravacitinib in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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